Cas no 13448-33-4 (1-Propanamine,N,N-dimethyl-3-(2-methyldibenzo[b,e]thiepin-11(6H)-ylidene)-)

• Product Name: 1-Propanamine,N,N-dimethyl-3-(2-methyldibenzo[b,e]thiepin-11(6H)-ylidene)-
• CAS No: 13448-33-4
• MF: C₂₀H₂₃NS
• MW: 309.468323945999
• CID: 172956
• PubChem ID: 6433823
• Update Time: 2025-04-19

1-Propanamine,N,N-dimethyl-3-(2-methyldibenzo[b,e]thiepin-11(6H)-ylidene)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,N,N-dimethyl-3-(2-methyldibenzo[b,e]thiepin-11(6H)-ylidene)-
• (3E)-N,N-dimethyl-3-(2-methyl-6H-benzo[c][1]benzothiepin-11-ylidene)propan-1-amine
• 1-Propanamine, N,N-dimethyl-3-(2-methyldibenzo(b,e)thiepin-11(6H)-ylid ene)-
• (3E)-N,N-dimethyl-3-(2-methyldibenzo[b,e]thiepin-11(6H)-ylidene)propan-1-amine
• medosulepine
• N,N-Dimethyl-3-[2-methyldibenzo[b,e]thiepin-11(6H)-ylidene]propan-1-amine
• Methiadene
• 13448-33-4
• 2T0S1NR518
• MEDOSULEPIN [WHO-DD]
• Methyldosulepin
• Q27255558
• 1-Propanamine, N,N-dimethyl-3-(2-methyldibenzo(b,e)thiepin-11(6H)-ylidene)-
• UNII-2T0S1NR518
• MEDOSULEPIN

• Inchi： 1S/C20H23NS/c1-15-10-11-20-19(13-15)18(9-6-12-21(2)3)17-8-5-4-7-16(17)14-22-20/h4-5,7-11,13H,6,12,14H2,1-3H3/b18-9+
• InChI Key： XWRKGMIKFODBDS-GIJQJNRQSA-N
• SMILES： S1CC2C=CC=CC=2/C(=C\CCN(C)C)/C2C=C(C)C=CC1=2

Computed Properties

• Exact Mass: 309.15529
• Monoisotopic Mass: 309.15512
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 28.5

Experimental Properties

• Density: 1.131
• Boiling Point: 444.8°Cat760mmHg
• Flash Point: 222.8°C
• Refractive Index: 1.651
• PSA: 3.24